Cas no 20914-92-5 (Ethyl 3-ethoxypropanimidate;hydrochloride)

Ethyl 3-ethoxypropanimidate;hydrochloride structure
20914-92-5 structure
Product Name:Ethyl 3-ethoxypropanimidate;hydrochloride
CAS No:20914-92-5
MF:C7H16ClNO2
MW:181.660441398621
CID:910767
PubChem ID:24199662
Update Time:2025-04-19

Ethyl 3-ethoxypropanimidate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-ethoxypropanimidate,hydrochloride
    • Ethyl 3-ethoxypropanimidate
    • hydrochloride
    • 20914-92-5
    • NSC-338575
    • NSC338575
    • DTXSID00639314
    • SCHEMBL11604566
    • Ethyl 3-ethoxypropanimidate hydrochloride
    • Ethyl 3-ethoxypropanimidate--hydrogen chloride (1/1)
    • Ethyl 3-ethoxypropanimidate;hydrochloride
    • Inchi: 1S/C7H15NO2.ClH/c1-3-9-6-5-7(8)10-4-2;/h8H,3-6H2,1-2H3;1H
    • InChI Key: VGRIRHYTUUHCCP-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)CCC(=N)OCC

Computed Properties

  • Exact Mass: 145.11035
  • Monoisotopic Mass: 181.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 93.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.3Ų

Experimental Properties

  • PSA: 42.31
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